Cas no 864754-12-1 (1,3,2-Dioxaborolane,2-[2-(1,3-dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl-)

• Product Name: 1,3,2-Dioxaborolane,2-[2-(1,3-dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl-
• CAS No: 864754-12-1
• MF: C₁₆H₂₃BO₅
• MW: 306.161825418472
• CID: 718685
• PubChem ID: 17999183
• Update Time: 2025-04-19

1,3,2-Dioxaborolane,2-[2-(1,3-dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,2-Dioxaborolane,2-[2-(1,3-dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl-
• 2-[2-([1,3]DIOXOLAN-2-YLMETHOXY)-PHENYL]-4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLANE
• 2-[2-(1,3-dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane,2-[2-(1,3-dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl
• DTXSID20592250
• 2-[2-([1,3]Dioxolan-2-ylmethoxy)phenyl]-4,4,5,5-tetramethyl-[1,3,2]dioxaborolane
• 864754-12-1
• 1,3,2-dioxaborolane,2-(2-(1,3-dioxolan-2-ylmethoxy)phenyl)-4,4,5,5-tetramethyl-
• 2-{2-[(1,3-Dioxolan-2-yl)methoxy]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO5/c1-15(2)16(3,4)22-17(21-15)12-7-5-6-8-13(12)20-11-14-18-9-10-19-14/h5-8,14H,9-11H2,1-4H3
• InChI Key： MWZSVLSZRVYSFZ-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CC=C2OCC2OCCO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 306.16400
• Monoisotopic Mass: 306.1638540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.15000
• LogP: 1.73750